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Introduction

Aryl alkyl alcohols are a class of organic compounds that serve as crucial intermediates and
bioactive molecules in chemical and pharmaceutical research.[1] This guide focuses on a
specific member of this class, 4-hexylbenzyl alcohol, an aromatic alcohol distinguished by a
benzyl alcohol core with a hexyl group at the para-position of the benzene ring. This
substitution imparts increased lipophilicity compared to its shorter-chain analogs, suggesting
unique applications in formulation science, organic synthesis, and materials science.

This document provides a comprehensive technical overview of 4-hexylbenzyl alcohol,
detailing its chemical structure, a validated synthesis protocol with mechanistic rationale,
predictive spectroscopic data for structural confirmation, and insights into its potential
applications and safety considerations. The content is structured to serve as a practical and
authoritative resource for professionals in the field.
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Chemical Structure and Identification

4-Hexylbenzyl alcohol is structurally defined by a hydroxymethyl group and a hexyl group
attached to a benzene ring at positions 1 and 4, respectively.

¢ |I[UPAC Name: (4-Hexylphenyl)methanol
e Molecular Formula: C13H200
e Molecular Weight: 192.30 g/mol

Caption: Chemical Structure of 4-Hexylbenzyl Alcohol.

Table 1: Physicochemical Properties of 4-Hexylbenzyl Alcohol and Related Compounds

4-Hexylbenzyl
4-Methylbenzyl

Alcohol Benzyl Alcohol
Property . . Alcohol . Reference(s)
(Predicted/Esti . (Experimental)
(Experimental)
mated)
Molecular
. 192.30 g/mol 122.16 g/mol 108.14 g/mol [2]
Weight
Boiling Point > 217 °C 217 °C 205 °C [3]
] ] Solid at room
Melting Point 59-61 °C -15.2 °C [3]
temp.
logP (Octanol-
~4.5 1.58 1.1 [2]

Water)

| Appearance | White to off-white solid | Needles or off-white crystalline powder | Colorless
liquid |[2] |

Synthesis Pathway and Rationale

The most efficient and selective laboratory-scale synthesis of 4-substituted benzyl alcohols is
the reduction of the corresponding 4-substituted benzaldehyde.[4] This method is favored over
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alternatives like the formylation of alkylbenzenes followed by reduction, as it avoids the
formation of isomeric byproducts and proceeds under mild, high-yield conditions.[4]

Causality of Reagent Choice: Sodium borohydride (NaBHa) is the reducing agent of choice for
this transformation. Unlike stronger reducing agents such as lithium aluminum hydride (LAH),
NaBHa4 is a chemoselective reagent that readily reduces aldehydes and ketones without
affecting more stable functional groups like esters or carboxylic acids.[5] It is also significantly
safer, as it can be used in protic solvents like methanol or ethanol and does not react violently
with atmospheric moisture. The reaction is typically high-yielding and clean, simplifying
subsequent purification steps.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3046045/docs#an-in-depth-technical-guide-to-4-
hexylbenzyl-alcohol-structure-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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